Cas no 852437-55-9 (2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide)

• Product Name: 2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide
• CAS No: 852437-55-9
• MF: C₂₃H₂₃N₅O₄S
• MW: 465.5248234272
• CID: 6352943
• PubChem ID: 16825167
• Update Time: 2025-05-30

2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide
• AKOS024595581
• 2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(2-ethoxyphenyl)acetamide
• 2-((3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(2-ethoxyphenyl)acetamide
• 2-[[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]-N-(2-ethoxyphenyl)acetamide
• 852437-55-9
• F0676-0872

• Inchi： 1S/C23H23N5O4S/c1-4-32-17-8-6-5-7-16(17)24-21(29)14-33-22-12-11-20-25-26-23(28(20)27-22)15-9-10-18(30-2)19(13-15)31-3/h5-13H,4,14H2,1-3H3,(H,24,29)
• InChI Key： PSOHDHKFWXOMLH-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1OCC)=O)C1C=CC2=NN=C(C3C=CC(=C(C=3)OC)OC)N2N=1

Computed Properties

• Exact Mass: 465.14707541g/mol
• Monoisotopic Mass: 465.14707541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 125Ų

Additional information on 2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide

Professional Introduction to Compound with CAS No. 852437-55-9 and Product Name: 2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide

The compound with the CAS number 852437-55-9 and the product name 2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a triazolo-bpyridazine core combined with an acetamide functional group suggests potential applications in drug discovery, particularly in the development of novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The triazolo-bpyridazine scaffold is known for its ability to modulate various biological pathways, making it a valuable candidate for further investigation. The 3,4-dimethoxyphenyl substituent in the molecule may contribute to its binding affinity and selectivity, which are critical factors in drug design. Additionally, the sulfanyl group at the 6-position of the triazolo-bpyridazine ring could enhance its pharmacokinetic properties by improving solubility and metabolic stability.

The N-(2-ethoxyphenyl)acetamide moiety is another key feature that warrants exploration. Acetamide derivatives have been extensively studied for their potential as bioactive molecules. The ethoxy group on the phenyl ring may influence the compound's interactions with biological targets, potentially enhancing its efficacy or reducing off-target effects. This combination of structural elements makes the compound a compelling subject for further research.

In the context of contemporary pharmaceutical research, this compound aligns with the growing interest in multitargeted drug design. The ability to simultaneously interact with multiple biological receptors or enzymes can lead to more effective therapeutic outcomes. Preliminary computational studies suggest that the triazolo-bpyridazine core may exhibit dual activity by binding to both protein and nucleic acid targets. Such dual-targeting capabilities are highly desirable in modern drug development due to their potential to address complex diseases more comprehensively.

Moreover, the 3,4-dimethoxyphenyl substituent has been identified as a pharmacophore in several bioactive molecules. Its presence may enhance the compound's affinity for certain enzymes or receptors involved in disease pathways. This feature is particularly relevant in the development of drugs targeting neurological disorders, where precise receptor interaction is crucial. The sulfanyl group's role in modulating electronic properties and solubility further underscores its importance in determining the compound's overall pharmacological profile.

The acetamide functional group is well-documented for its role in drug design due to its versatility in forming hydrogen bonds and influencing molecular shape. The ethoxy group on the phenyl ring may also contribute to metabolic stability by preventing rapid degradation. These characteristics make the compound a promising candidate for further exploration in preclinical studies. Researchers are particularly interested in evaluating its potential as an inhibitor of enzymes involved in inflammation and pain signaling.

Recent advances in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like this one. The synthesis of the triazolo-bpyridazine core has been optimized using multi-step reactions that ensure high yield and purity. These synthetic methodologies are crucial for advancing drug discovery programs, as they allow researchers to explore a wide range of structural variations rapidly.

In conclusion, the compound with CAS number 852437-55-9 and product name 2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. Continued investigation into this compound holds great potential for contributing to novel therapeutic strategies across various disease areas.